![molecular formula C22H25NO2 B5353369 (3S*,4R*)-3-benzyl-4-methyl-1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-ol](/img/structure/B5353369.png)
(3S*,4R*)-3-benzyl-4-methyl-1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-ol
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
(3S*,4R*)-3-benzyl-4-methyl-1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-ol, also known as Compound A, is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound is a piperidine derivative and has a unique chemical structure that makes it an interesting target for synthesis and study. In
Mechanism of Action
(3S*,4R*)-3-benzyl-4-methyl-1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-ol A works by inhibiting the reuptake of dopamine in the brain. This leads to an increase in dopamine levels in the synaptic cleft, which can have various effects on the brain and body. Dopamine is a neurotransmitter that plays a key role in the reward and pleasure centers of the brain. It is also involved in the regulation of movement, mood, and attention.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound A are still being studied. However, it has been found to have an impact on dopamine levels in the brain. This can lead to various effects such as increased motivation, improved mood, and enhanced cognitive function. It has also been found to have potential applications in the treatment of neurological disorders such as Parkinson's disease and ADHD.
Advantages and Limitations for Lab Experiments
One of the main advantages of using (3S*,4R*)-3-benzyl-4-methyl-1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-ol A in lab experiments is its unique chemical structure and properties. This makes it an interesting target for synthesis and study. However, there are also some limitations to using this compound. One of the main limitations is its potential toxicity. It is important to use proper safety measures when handling this compound to avoid any adverse effects.
Future Directions
There are many potential future directions for the study of (3S*,4R*)-3-benzyl-4-methyl-1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-ol A. One area of research is in the development of new drugs for the treatment of neurological disorders such as Parkinson's disease and ADHD. Another area of research is in the study of the biochemical and physiological effects of this compound on the brain and body. Further research is also needed to determine the safety and toxicity of this compound and its potential applications in other areas of scientific research.
Conclusion:
In conclusion, this compound A is a synthetic compound that has gained attention in recent years due to its potential applications in scientific research. This compound has a unique chemical structure and properties that make it an interesting target for synthesis and study. It has been found to have potential applications in the treatment of neurological disorders such as Parkinson's disease and ADHD. Further research is needed to determine the safety and toxicity of this compound and its potential applications in other areas of scientific research.
Synthesis Methods
(3S*,4R*)-3-benzyl-4-methyl-1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-ol A can be synthesized using a multi-step process that involves the reaction of several different chemical compounds. The first step involves the reaction of 4-methylpiperidine with benzyl bromide to form 4-methylbenzylpiperidine. The second step involves the reaction of 4-methylbenzylpiperidine with ethyl 3-phenylpropionate to form this compound. The final step involves the purification of the compound using various techniques such as column chromatography and recrystallization.
Scientific Research Applications
(3S*,4R*)-3-benzyl-4-methyl-1-[(2E)-3-phenylprop-2-enoyl]piperidin-4-ol A has been found to have potential applications in scientific research due to its unique chemical structure and properties. One of the main areas of research for this compound is in the field of neuroscience. This compound A has been shown to have an affinity for the dopamine transporter (DAT) and can inhibit the reuptake of dopamine in the brain. This makes it a potential candidate for the treatment of neurological disorders such as Parkinson's disease and attention deficit hyperactivity disorder (ADHD).
Properties
IUPAC Name |
(E)-1-[(3S,4R)-3-benzyl-4-hydroxy-4-methylpiperidin-1-yl]-3-phenylprop-2-en-1-one |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H25NO2/c1-22(25)14-15-23(17-20(22)16-19-10-6-3-7-11-19)21(24)13-12-18-8-4-2-5-9-18/h2-13,20,25H,14-17H2,1H3/b13-12+/t20-,22+/m0/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
JYPJFVXKSOYAQF-BURLSREDSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1(CCN(CC1CC2=CC=CC=C2)C(=O)C=CC3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@]1(CCN(C[C@@H]1CC2=CC=CC=C2)C(=O)/C=C/C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H25NO2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
335.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.